Cas no 1256833-85-8 (1-(2-(Difluoromethyl)pyridin-3-yl)ethanone)

• Product Name: 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone
• CAS No: 1256833-85-8
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4828133
• Update Time: 2025-08-02

1-(2-(Difluoromethyl)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone

• Inchi： 1S/C8H7F2NO/c1-5(12)6-3-2-4-11-7(6)8(9)10/h2-4,8H,1H3
• InChI Key： LWOMSNJJOCSPRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C)=O)=CC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.2
• Topological Polar Surface Area: 30

Additional information on 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone

Professional Introduction to Compound with CAS No 1256833-85-8 and Product Name: 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone

The compound with the CAS number 1256833-85-8 and the product name 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a difluoromethyl group and a pyridin-3-yl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds incorporating fluorine atoms, particularly in the form of difluoromethyl groups. These groups are renowned for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The compound in question, 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone, leverages this advantage by integrating a difluoromethyl substituent into its core structure. This modification not only contributes to its chemical diversity but also opens up possibilities for designing molecules with enhanced biological activity.

The pyridin-3-yl moiety is another critical feature of this compound that warrants detailed discussion. Pyridine derivatives are widely recognized for their versatility in medicinal chemistry, serving as key scaffolds in numerous therapeutic agents. The specific positioning of the pyridine ring at the 3-position relative to the ketone group in 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone introduces unique electronic and steric properties that can influence its interactions with biological targets. This structural feature makes it an intriguing candidate for further investigation, particularly in the context of developing small-molecule inhibitors or modulators.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the discovery of new drugs. For instance, compounds containing a pyridin-3-yl group have been extensively explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The incorporation of a difluoromethyl group into these structures has been shown to enhance their pharmacological properties, making them more effective and selective in targeting specific biological pathways. The compound with CAS no 1256833-85-8, through its unique combination of these structural elements, aligns well with this trend.

The synthesis of 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The preparation typically begins with the functionalization of a pyridine precursor, followed by the introduction of a difluoromethyl group via established methodologies such as halogen exchange or metal-catalyzed coupling reactions. The final step involves the formation of the ketone group through oxidation or condensation reactions. Each step in this process requires meticulous optimization to ensure high yield and purity, underscoring the compound's complexity and the expertise required for its synthesis.

In terms of biological activity, preliminary studies on derivatives similar to 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone have revealed promising results. These studies suggest that compounds incorporating both a difluoromethyl group and a pyridine ring exhibit notable efficacy in inhibiting certain enzymes and receptors relevant to human health. For example, some derivatives have shown potential as kinase inhibitors or as modulators of G protein-coupled receptors (GPCRs). While comprehensive data on CAS no 1256833-85-8 is still limited, these findings provide a strong rationale for further exploration.

The pharmaceutical industry's emphasis on structure-based drug design has positioned compounds like 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone as valuable tools for understanding molecular interactions at a deeper level. High-throughput screening (HTS) and computational modeling techniques are increasingly being employed to identify promising candidates based on their structural features. These approaches allow researchers to predict potential biological activities and optimize molecular properties before extensive experimental validation is conducted. The unique characteristics of this compound make it an ideal candidate for such exploratory studies.

Moreover, the environmental and regulatory considerations associated with fluorinated compounds are an important aspect that must be addressed during drug development. While fluorine atoms offer numerous benefits from a pharmacological standpoint, their presence also necessitates careful handling and disposal to minimize environmental impact. Regulatory agencies such as the FDA and EMA have established guidelines for the safe use and disposal of fluorinated chemicals, ensuring that their benefits are maximized while risks are mitigated.

Future directions for research on 1-(2-(Difluoromethyl)pyridin-3-yl)ethanone may include exploring its potential as an intermediate in larger synthetic schemes or investigating its behavior under various reaction conditions. Additionally, collaborative efforts between academic researchers and industry scientists could accelerate the discovery process by combining experimental expertise with computational insights. Such partnerships are essential for translating promising leads like this one into viable therapeutic agents.

In conclusion,1-(2-(Difluoromethyl)pyridin-3-yl)ethanone, represented by CAS no 1256833-85-8, represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups positions it as a versatile building block for developing new drugs with improved pharmacological properties. As research continues to uncover its potential applications,this compound is poised to play a significant role in shaping future therapeutic strategies across multiple disease areas.